Cas no 1422957-18-3 (3-Methyl-4-pyrazol-1-ylphenol)
3-Methyl-4-pyrazol-1-ylphenol structure
Product Name:3-Methyl-4-pyrazol-1-ylphenol
CAS No:1422957-18-3
MF:C10H10N2O
MW:174.199202060699
CID:2113713
Update Time:2023-08-04
3-Methyl-4-pyrazol-1-ylphenol Chemical and Physical Properties
Names and Identifiers
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- 3-methyl-4-(1H-pyrazol-1-yl)Phenol
- 3-Methyl-4-pyrazol-1-ylphenol
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- Inchi: 1S/C10H10N2O/c1-8-7-9(13)3-4-10(8)12-6-2-5-11-12/h2-7,13H,1H3
- InChI Key: MWQJSXZVKJBTTB-UHFFFAOYSA-N
- SMILES: OC1C=CC(=C(C)C=1)N1C=CC=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 174
- Topological Polar Surface Area: 38
3-Methyl-4-pyrazol-1-ylphenol Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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